Cas no 139193-14-9 (Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester)

Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester structure
139193-14-9 structure
Product Name:Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester
CAS No:139193-14-9
MF:C16H13FN2O2S
MW:316.350025892258
CID:1273949
Update Time:2024-08-04

Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester
    • Thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester
    • Inchi: 1S/C16H13FN2O2S/c1-8-7-11(9-3-5-10(17)6-4-9)12-13(18)14(16(20)21-2)22-15(12)19-8/h3-7H,18H2,1-2H3
    • InChI Key: ITCSIKRUSRLIDO-UHFFFAOYSA-N
    • SMILES: C12SC(C(OC)=O)=C(N)C1=C(C1=CC=C(F)C=C1)C=C(C)N=2

Computed Properties

  • Exact Mass: 316.06829

Experimental Properties

  • Density: 1.362±0.06 g/cm3(Predicted)
  • Boiling Point: 486.2±45.0 °C(Predicted)
  • PSA: 65.21
  • pka: 5.49±0.40(Predicted)

Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester Related Literature

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